Cas no 864273-38-1 (2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide)

• Product Name: 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide
• CAS No: 864273-38-1
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 2167918
• PubChem ID: 66568565
• Update Time: 2025-05-20

2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide
• DB-227473
• 864273-38-1
• 2-Amino-N-((6-chloropyridin-3-yl)methyl)acetamide
• 2-AMINO-N-[(6-CHLOROPYRIDIN-3-YL)METHYL]ACETAMIDE

• MDL： MFCD21097281
• Inchi： 1S/C8H10ClN3O/c9-7-2-1-6(4-11-7)5-12-8(13)3-10/h1-2,4H,3,5,10H2,(H,12,13)
• InChI Key： BHXQHXWHNRDJNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CNC(CN)=O

Computed Properties

• Exact Mass: 199.0512396Da
• Monoisotopic Mass: 199.0512396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide

2-Amino-n-(6-Chloro-pyridin-3-ylmethyl)-acetamide: An Overview of CAS No. 864273-38-1

2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide, with the CAS number 864273-38-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and features a unique structural arrangement that includes an amino group, a chloropyridine ring, and an acetamide moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide can be represented as follows: C₉H₁₀ClN₃O. The presence of the chloropyridine ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The amino group and acetamide moiety further enhance its solubility and reactivity, making it an attractive scaffold for the design of novel therapeutic agents.

Recent studies have explored the potential of 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide can inhibit the activation of microglia, thereby reducing neuroinflammation and protecting against neuronal damage.

In addition to its neuroprotective properties, 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby alleviating inflammation and promoting tissue repair.

The pharmacokinetic profile of 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide is another important aspect that has been studied extensively. Research has demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Moreover, its low toxicity profile further enhances its potential as a therapeutic agent. A study published in the European Journal of Pharmacology reported that 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide showed minimal toxicity in both in vitro and in vivo models, suggesting its safety for clinical use.

The structural flexibility of 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide also makes it an excellent starting point for medicinal chemistry optimization. By modifying the substituents on the chloropyridine ring or the acetamide moiety, researchers can fine-tune the pharmacological properties of the compound to achieve desired therapeutic effects. For example, introducing additional functional groups or altering the length of the linker between the chloropyridine ring and the acetamide moiety can enhance its binding affinity to specific receptors or improve its metabolic stability.

In conclusion, 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-acetamide (CAS No. 864273-38-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various disease areas.